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Compound of Interest

Compound Name: Sodium hydride

Cat. No.: B050883 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe use of sodium hydride (NaH) with dimethyl sulfoxide

(DMSO). Adherence to these protocols and safety measures is critical to prevent thermal

runaway reactions and potential explosions.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses common questions and potential issues encountered during

experiments involving NaH and DMSO.

Q1: Why is the combination of sodium hydride and DMSO hazardous?

The mixture of sodium hydride (NaH) and dimethyl sulfoxide (DMSO) is known to be thermally

unstable.[1][2] The reaction can lead to a highly exothermic decomposition, generating a

significant amount of non-condensable gases, which can rapidly increase pressure and cause

an explosion.[1][3] Several incidents involving this reagent combination have been reported,

highlighting the severe risks.[1][4][5]

Q2: What is the "dimsyl anion," and why is it formed?

The dimsyl anion (sodium methylsulfinylmethylide) is a powerful, non-nucleophilic base formed

from the reaction of NaH with DMSO.[6][7] This reaction is often intentionally performed to
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generate the dimsyl anion for use in subsequent synthetic steps, such as deprotonation of

weakly acidic compounds.[6][7][8]

Q3: What are the early warning signs of a runaway reaction?

A runaway reaction may be indicated by:

A rapid, uncontrolled increase in temperature.

Excessive gas evolution (bubbling).

A noticeable change in the color or viscosity of the reaction mixture.

An unexpected increase in pressure within the reaction vessel.

Q4: My reaction is showing signs of a runaway. What should I do?

Immediately remove the heat source.

Apply cooling using an ice bath or other available methods.

If the reaction is uncontrollable, evacuate the area immediately and alert safety personnel.

Do not attempt to quench the reaction with water or other protic solvents, as this will react

violently with unreacted NaH.

Q5: The reaction between NaH and DMSO is not starting. What should I do?

There can be an induction period before the reaction initiates.[9] Gentle heating to 40-45°C

may be required to start the hydrogen evolution. However, be extremely cautious with heating,

as exceeding the decomposition onset temperature can trigger a runaway reaction. Ensure the

NaH is not passivated by a layer of sodium hydroxide, which can happen if it has been

exposed to moisture.

Q6: How can I reduce the risk of an explosion?

Dilute the reaction mixture: Using a co-solvent like tetrahydrofuran (THF) can significantly

increase the decomposition onset temperature and reduce the adiabatic temperature rise.[1]
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[10]

Control the temperature: Maintain a low reaction temperature and use adequate cooling.

Use appropriate scale: Be cautious when scaling up reactions. What is manageable on a

small scale can become extremely hazardous at a larger scale.[1]

Ensure proper venting: The reaction generates hydrogen gas, which must be safely vented

to prevent pressure buildup.

Consider safer alternatives: Whenever possible, use alternative bases or solvent systems.

Quantitative Data on Thermal Stability
The following tables summarize key quantitative data from thermal stability analyses of NaH in

various solvents. This data is critical for understanding the thermal hazards associated with

these mixtures.

Table 1: Thermal Stability of NaH/DMSO Mixtures

Parameter Value Reference

Decomposition Onset Temp. As low as 50°C [10]

ARC Onset Temperature
56.8°C (for 9.7% NaH in

DMSO)
[1][3]

Adiabatic Temperature Rise 500°C (in pure DMSO) [1]

Adiabatic Temperature Rise 230°C (in DMSO/THF mixture) [1]

Heat of Decomposition
-810.2 J/g (second major

exotherm)
[1][3]

Table 2: Thermal Stability of NaH in Other Polar Aprotic Solvents
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Solvent
NaH
Concentrati
on

Onset
Temperatur
e

Maximum
Self-
Heating
Rate

Total Heat
Release

Reference

DMF 9.5% 76.1°C 7.23°C/min -528.4 J/g [1][10]

DMF 24.6% 39.8°C 634.7°C/min > -601.8 J/g [1][10]

DMAc 9% 56.4°C 5.78°C/min -422.6 J/g [1]

DMAc 16.2% 30.1°C 479.1°C/min -528.2 J/g [1]

Experimental Protocols
Protocol 1: Preparation of Dimsyl Sodium (Standard Method)

This protocol describes the common laboratory preparation of dimsyl sodium. Extreme caution

is advised.

Preparation of NaH:

Place a 60% dispersion of NaH in mineral oil in a flask under an inert atmosphere (e.g.,

nitrogen or argon).

Wash the NaH with a dry, inert solvent like hexane or petroleum ether to remove the

mineral oil. This should be done by adding the solvent, stirring, allowing the NaH to settle,

and then removing the solvent via cannula. Repeat this process two to three times.

Carefully dry the washed NaH under a stream of inert gas.

Reaction with DMSO:

Add dry DMSO to the flask containing the washed NaH.

The reaction mixture should be stirred under an inert atmosphere.

A needle or a bubbler should be used to vent the hydrogen gas produced during the

reaction.
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If the reaction does not start, gentle warming to 40-45°C may be necessary. Monitor the

temperature closely and have a cooling bath ready.

The reaction is complete when the evolution of hydrogen gas ceases.

Protocol 2: Safer Preparation of Dimsyl Sodium using a DMSO/THF Co-solvent

This modified protocol is recommended to enhance safety by reducing the thermal hazards.

Preparation of NaH:

Follow the same procedure as in Protocol 1 for washing and drying the NaH.

Reaction in a Co-solvent Mixture:

In a separate flask, prepare a mixture of DMSO and THF. A recommended ratio is 4

equivalents of DMSO relative to NaH in 7 volumes of THF relative to DMSO.[1]

Slowly add the washed NaH to the DMSO/THF mixture under an inert atmosphere with

efficient stirring.

Monitor the reaction temperature and gas evolution. The use of THF as a co-solvent raises

the decomposition temperature to approximately 100°C.[1]

Visualizations
Diagram 1: Logical Relationship of Hazards
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Caption: Logical flow from reagent mixture to potential explosion.

Diagram 2: Experimental Workflow for Safer Dimsyl Sodium Preparation
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Caption: Safer workflow for preparing dimsyl sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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